1-(4-((4-(Bromomethyl)benzyl)oxy)-3-chloro-2-hydroxyphenyl)ethanone

• Molecular Formula: C16H14BrClO3
• Molecular Weight: 369.6 g/mol
• IUPAC Name: 1-[4-[[4-(bromomethyl)phenyl]methoxy]-3-chloro-2-hydroxyphenyl]ethanone
• InChI: InChI=1S/C16H14BrClO3/c1-10(19)13-6-7-14(15(18)16(13)20)21-9-12-4-2-11(8-17)3-5-12/h2-7,20H,8-9H2,1H3
• InChI Key: ONWVGXSFUSIIBL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(C=C1)OCC2=CC=C(C=C2)CBr)Cl)O

Description

1-(4-((4-(Bromomethyl)benzyl)oxy)-3-chloro-2-hydroxyphenyl)ethanone is a useful research compound. Its molecular formula is C16H14BrClO3 and its molecular weight is 369.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Combine 1-(3-chloro-2,4-dihydroxy-phenyl)-ethanone (6.00 g, 32.2 mmol) and 1,4-bis-bromomethyl-benzene (8.48 g, 31.2 mmol) and potassium carbonate (4.44 g, 32.2 mmol) in acetone (400 ml) and heat to reflux. After 1 h, cool to room temperature and add 10% hydrochloric acid (300 mL). Filter to collect and triturate resultant solid in 1:1 ether/hexanes. Purify by column chromatography, eluting with 40% tetrahydrofuran/hexanes to obtain 1-[4-(4-bromomethyl-benzyloxy)-3-chloro-2-hydroxy-phenyl]-ethanone (3.00 g, 8.12 mmol) as a white solid. MS (m/z): 368.9 (M−1).

Synthesis routes and methods III

Procedure details

Add K2CO3 (1.48 g, 10.7 mmol) to a solution of 1-(3-chloro-2,4-dihydroxy-phenyl)ethanone (2.00 g, 10.7 mmol) and 1,4-bis(bromomethyl)benzene (2.83 g, 10.7 mmol) in acetone (100 mL). Cool and work up with a 10% HCl solution and EtOAc. Triturate in acetone to remove insoluable material. Dry, filter, and concentrate. Purify the residue by flash chromatography on silica gel (731 mg, 18%): MS (esi negative) m/z 368.9 (rel intensity) (M−H, 55%), 367.0 (45%).